Cas no 2137902-71-5 (Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-[[(phenylmethoxy)carbonyl]amino]-)
Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-[[(phenylmethoxy)carbonyl]amino]-
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- Inchi: 1S/C16H17N3O4/c20-15(21)13-9-17-19-7-6-12(8-14(13)19)18-16(22)23-10-11-4-2-1-3-5-11/h1-5,9,12H,6-8,10H2,(H,18,22)(H,20,21)
- InChI Key: ZGMQRDLGFVCBAW-UHFFFAOYSA-N
- SMILES: C12=C(C(O)=O)C=NN1CCC(NC(OCC1=CC=CC=C1)=O)C2
Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-[[(phenylmethoxy)carbonyl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-764600-0.05g |
5-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid |
2137902-71-5 | 95% | 0.05g |
$1080.0 | 2024-05-22 | |
| Enamine | EN300-764600-0.1g |
5-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid |
2137902-71-5 | 95% | 0.1g |
$1131.0 | 2024-05-22 | |
| Enamine | EN300-764600-0.25g |
5-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid |
2137902-71-5 | 95% | 0.25g |
$1183.0 | 2024-05-22 | |
| Enamine | EN300-764600-0.5g |
5-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid |
2137902-71-5 | 95% | 0.5g |
$1234.0 | 2024-05-22 | |
| Enamine | EN300-764600-1.0g |
5-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid |
2137902-71-5 | 95% | 1.0g |
$1286.0 | 2024-05-22 | |
| Enamine | EN300-764600-2.5g |
5-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid |
2137902-71-5 | 95% | 2.5g |
$2520.0 | 2024-05-22 | |
| Enamine | EN300-764600-5.0g |
5-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid |
2137902-71-5 | 95% | 5.0g |
$3728.0 | 2024-05-22 | |
| Enamine | EN300-764600-10.0g |
5-{[(benzyloxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid |
2137902-71-5 | 95% | 10.0g |
$5528.0 | 2024-05-22 |
Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-[[(phenylmethoxy)carbonyl]amino]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-[[(phenylmethoxy)carbonyl]amino]-
Research Brief on Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-[[(phenylmethoxy)carbonyl]amino]- (CAS: 2137902-71-5)
Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-[[(phenylmethoxy)carbonyl]amino]- (CAS: 2137902-71-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the pyrazolo[1,5-a]pyridine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the tetrahydro and carbamate functional groups in its structure further enhances its biological relevance, making it a promising candidate for drug development.
Recent studies have focused on the synthesis and optimization of this compound to improve its bioavailability and therapeutic efficacy. One of the key challenges in its development has been achieving selective modulation of target proteins while minimizing off-target effects. Researchers have employed advanced computational modeling and structure-activity relationship (SAR) studies to address this issue, leading to the identification of several derivatives with enhanced potency and selectivity.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-[[(phenylmethoxy)carbonyl]amino]- exhibits potent inhibitory activity against a specific kinase implicated in inflammatory diseases. The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in pro-inflammatory cytokines and improved disease outcomes. These findings suggest that this compound could serve as a lead molecule for the development of novel anti-inflammatory therapies.
Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study indicate that it may act as a modulator of tumor microenvironment, thereby enhancing the efficacy of existing chemotherapeutic agents. The study, conducted by a team at the National Cancer Institute, highlighted the compound's ability to inhibit angiogenesis and metastasis in preclinical models of breast cancer. These results underscore its potential as an adjunct therapy in cancer treatment.
Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and to assess its safety profile in clinical settings. Current efforts are focused on optimizing its pharmacokinetic properties and conducting toxicity studies to ensure its suitability for human trials. The compound's unique chemical structure and multifaceted biological activities make it a valuable asset in the ongoing quest for innovative therapeutic solutions.
In conclusion, Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-[[(phenylmethoxy)carbonyl]amino]- (CAS: 2137902-71-5) represents a promising avenue for drug discovery, with potential applications in inflammation and oncology. Continued research and development efforts are essential to unlock its full therapeutic potential and bring it closer to clinical application.
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